Cas no 1438-82-0 (Pentamethyldisiloxane)

Pentamethyldisiloxane structure
Pentamethyldisiloxane structure
Product Name:Pentamethyldisiloxane
CAS No:1438-82-0
MF:C5H15OSi2
MW:147.343003511429
MDL:MFCD00053658
CID:83671
PubChem ID:354335034
Update Time:2025-04-18

Pentamethyldisiloxane Chemical and Physical Properties

Names and Identifiers

    • Pentamethyldisiloxane
    • 1,1,1,3,3-Pentamethyldisiloxane
    • Pentamethyldisiloxan
    • 1,1,1,3,3-pentamethyl-disiloxane
    • 1,1,1,3,3-Pentamethylpropanedisiloxane
    • 1,1,3,3,3-pentamethyldisiloxane
    • 2,2,4-Trimethyl-3-oxa-2,4-disilapentane
    • Disiloxane,pentamethyl
    • HMe2SiOSiMe3
    • pentamethyl-disiloxan
    • Dimethyl(trimethylsilyloxy)silane
    • Trimethylsiloxydimethylsilane
    • Disiloxane, pentamethyl-
    • dimethyl(trimethylsilyloxy)silicon
    • Disiloxane, 1,1,1,3,3-pentamethyl-
    • [(dimethylsilyl)oxy]trimethylsilane
    • FCH931809
    • s12900
    • AX8293252
    • P1535
    • ST24036569
    • A808125
    • DTXSID00883673
    • Vinyl Pepentamethyl Disiloxane
    • MFCD00053658
    • FS-4343
    • BAA43882
    • AKOS006220955
    • Disiloxane,1,1,1,3,3-pentamethyl-
    • 1438-82-0
    • SCHEMBL33802
    • PMDS
    • EN300-7401463
    • (trimethylsiloxy)dimethylsilane
    • EINECS 215-873-5
    • XUKFPAQLGOOCNJ-UHFFFAOYSA-N
    • dimethyl[(trimethylsilyl)oxy]silyl
    • MDL: MFCD00053658
    • Inchi: 1S/C5H15OSi2/c1-7(2)6-8(3,4)5/h1-5H3
    • InChI Key: XUKFPAQLGOOCNJ-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)O[Si](C)C |^1:5|
    • BRN: 1734568

Computed Properties

  • Exact Mass: 148.07400
  • Monoisotopic Mass: 147.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 65.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.760 g/mL at 20 °C(lit.)
  • Boiling Point: 86°C(lit.)
  • Flash Point: Fahrenheit: -2.2 ° f
    Celsius: -19 ° c
  • Refractive Index: n20/D 1.373
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),
  • Water Partition Coefficient: Not miscible or difficult to mix in water.
  • PSA: 9.23000
  • LogP: 1.82130
  • Solubility: Insoluble in water.
  • Sensitiveness: Moisture Sensitive

Pentamethyldisiloxane Security Information

  • Symbol: GHS02
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225
  • Warning Statement: P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
  • Hazardous Material transportation number:UN 1993 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: S16-S23-S29-S33
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: F
  • Packing Group:II
  • Risk Phrases:R11
  • Safety Term:S16;S23;S29;S33
  • HazardClass:3
  • PackingGroup:II
  • TSCA:Yes
  • Storage Condition:Store at 4°C,-4At ℃Store…Better

Pentamethyldisiloxane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pentamethyldisiloxane Pricemore >>

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Pentamethyldisiloxane Production Method

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